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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Violet 1, also known by its Colour Index name C.I. 22570, is a double azo dye.[1] It
sees primary application in the dyeing of cellulosic materials such as cotton, viscose, paper,
and leather, as well as silk and polyamide fibers.[1][2] This technical guide provides a
comprehensive overview of the known chemical properties of Direct Violet 1, compiled from
various scientific and safety resources. The information is presented to be a valuable resource
for researchers, scientists, and professionals in drug development who may be investigating
this compound for novel applications, including its recently explored potential as a protein-
protein interaction inhibitor.[3][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Direct Violet 1 is presented in the
table below. This data has been aggregated from multiple sources to provide a concise
reference.
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Property Value Source(s)
disodium;6-amino-5-[[4-[4-[(2-
amino-8-hydroxy-6-
sulfonatonaphthalen-1-

IUPAC Name ) ) [5]
yl)diazenyl]phenyl]phenyl]diaz
enyl]-4-hydroxynaphthalene-2-
sulfonate
C.l. Direct Violet 1, Direct
Violet N, Direct Violet 4RB,

Synonyms i o [1][617]
Chlorazol Violet N, Diamine
Violet N

CAS Number 2586-60-9 [1][6]

C.I. Number 22570 [1][6]

Molecular Formula Cs2H22NeNa20sS2 [1][6]

Molecular Weight 728.66 g/mol [1][6]

Physical Appearance

Red-brown to dark blue or

black powder

(1168l

Soluble in water; slightly
soluble in ethanol; insoluble in

other organic solvents.[1][6] A

Solubility specific solubility in water has [L1[31[4][6]
been reported as 62.5 mg/mL
with the use of ultrasonic
treatment.[3][4]

Melting Point Data not available. [9]

Decomposition Temp.

Data not available.

[°]

Maximum Absorption (Amax)

Data not available.

Reactivity and Stability
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Direct Violet 1 exhibits characteristic behaviors in the presence of acids, bases, and certain

metal ions.[1]

In Strong Acids: When dissolved in concentrated sulfuric acid, it produces a dark blue
solution, which upon dilution turns dark purple.[1] In the presence of nitric acid, the dye turns
reddish-brown.[1] Adding strong hydrochloric acid to an agueous solution of Direct Violet 1
results in a purple precipitate.[1]

In Strong Bases: The addition of a thick sodium hydroxide solution to an aqueous solution of
the dye leads to a red sauce-colored precipitate.[1]

Effect of Metal lons: The presence of copper ions in a dyeing bath can cause the color shade
to become darker. Iron ions have a slight effect on the color.[1]

Chemical Stability: The dye is stable under recommended storage conditions.[9] It is
incompatible with strong acids, strong alkalis, strong oxidizing agents, and strong reducing
agents.[9]

Hazardous Decomposition: Under fire conditions, it may decompose and emit toxic fumes.[9]

Experimental Protocols

Detailed experimental procedures are crucial for the accurate determination of chemical

properties. Below are generalized protocols for assessing key properties of dyes like Direct
Violet 1.

Determination of Aqueous Solubility

This protocol outlines a method for determining the solubility of a dye in water.
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Workflow for Aqueous Solubility Determination
Prepare a series of dye solutions
in water at a constant temperature.
Allow solutions to equilibrate
(e.g., 24 hours with agitation).
(Centrifuge to separate undissolved dye)
(Carefully extract the supernatant)

Measure the absorbance of the
supernatant using a spectrophotometer
at the dye's Amax.

i

Calculate the concentration using a
pre-established calibration curve.

Click to download full resolution via product page

Workflow for Aqueous Solubility Determination

Methodology:

o Preparation of Saturated Solutions: A series of vials containing distilled water are prepared.
To each vial, an excess amount of Direct Violet 1 is added.
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o Equilibration: The vials are sealed and agitated at a constant temperature for a set period
(e.g., 24 hours) to ensure equilibrium is reached.

» Separation of Undissolved Solid: The solutions are then centrifuged at high speed to pellet
any undissolved dye.

e Analysis of Supernatant: A precise volume of the clear supernatant is carefully removed and
diluted as necessary.

e Spectrophotometric Measurement: The absorbance of the diluted supernatant is measured
using a UV-Vis spectrophotometer at the maximum absorption wavelength (Amax) of Direct
Violet 1.

o Concentration Calculation: The concentration of the dye in the supernatant is determined by
comparing its absorbance to a standard calibration curve of known dye concentrations. The
solubility is then expressed in g/L or mg/mL.

Spectrophotometric Analysis for Amax Determination

This protocol describes the determination of the maximum absorption wavelength (Amax) of a
dye.
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Protocol for Amax Determination

Prepare a dilute solution of
Direct Violet 1 in the desired solvent
(e.g., water).

l

(Set up a UV-Vis spectrophotometer to scar)

a range of wavelengths (e.g., 200-800 nm).

'

Use the solvent as a blank to zero the
spectrophotometer.

'

C/Ieasure the absorbance spectrum of the)

dye solution.

'

Identify the wavelength at which the
highest absorbance occurs. This is the Amax.

Click to download full resolution via product page

Protocol for Amax Determination

Methodology:

¢ Solution Preparation: A dilute solution of Direct Violet 1 is prepared in a suitable solvent,
typically water for direct dyes.[10]

e Spectrophotometer Setup: A UV-Vis spectrophotometer is set to scan a broad range of
wavelengths, for example, from 200 to 800 nm.[11]
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o Blank Measurement: A cuvette containing only the solvent is placed in the
spectrophotometer to serve as a blank and zero the instrument.

o Sample Measurement: The blank is replaced with a cuvette containing the dye solution, and
the absorbance spectrum is recorded.

e Mmax ldentification: The resulting spectrum is a plot of absorbance versus wavelength. The
wavelength corresponding to the highest peak in the absorbance spectrum is the maximum
absorption wavelength (Amax).[12]

Safety and Handling

Direct Violet 1 is classified with the following GHS hazard statements: H315 (Causes skin
irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[9]

Precautionary Measures:
e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[13]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.[13]

o Skin Protection: Wear protective gloves and appropriate protective clothing.[13]

o Respiratory Protection: If dust is generated, use an approved respirator.[13]

o Handling: Avoid contact with skin and eyes. Minimize dust generation and accumulation.
Wash thoroughly after handling.[13]

o Storage: Store in a cool, dry place away from moisture and light, in a tightly sealed container.
[4] Recommended storage temperature is 4°C for the powder.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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